beta-(3-Pyridyl)styrene

• Molecular Formula: C13H11N
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 3-(2-phenylethenyl)pyridine
• InChI: InChI=1S/C13H11N/c1-2-5-12(6-3-1)8-9-13-7-4-10-14-11-13/h1-11H
• InChI Key: RMSGACVDMOLUPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC2=CN=CC=C2

Description

Beta-(3-Pyridyl)styrene is a useful research compound. Its molecular formula is C13H11N and its molecular weight is 181.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

Procedure details

A mixture of crude 2-(3-pyridyl)-1-phenylethanol (20 g), glacial acetic acid (200 ml) and concentrated HCl (50 ml) is refluxed for 16 hours, then evaporated to dryness in vacuo. The oily hydrochloride is taken up in water, extracted with ether and methylene chloride, and then liberated with bicarbonate. Extraction (CH2Cl2) and drying (K2CO3) affords 13 g of β-(3-pyridyl)styrene.